N,N-dimethyl-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N,N-dimethyl-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C10H11NO3/c1-11(2)10(12)7-3-4-8-9(5-7)14-6-13-8/h3-5H,6H2,1-2H3
• InChI Key: BXOOBBWIKDZSCD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=C(C=C1)OCO2
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol

Description

N,N-dimethyl-1,3-benzodioxole-5-carboxamide, also known as MDB or methylone, is a synthetic cathinone that belongs to the substituted phenethylamine class of psychoactive drugs. It is a designer drug that has been used as a substitute for MDMA or ecstasy. MDB has been attracting attention in the scientific community due to its potential for use in research and its potential therapeutic applications.

Mechanism of Action

N,N-dimethyl-1,3-benzodioxole-5-carboxamide acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, which means it increases the levels of these neurotransmitters in the brain. This leads to increased activity in the brain's reward pathway, which is responsible for producing feelings of pleasure and reward.
Biochemical and Physiological Effects:
N,N-dimethyl-1,3-benzodioxole-5-carboxamide has been shown to have a number of biochemical and physiological effects on the body. It can increase heart rate, blood pressure, and body temperature. It can also cause the release of stress hormones like cortisol and adrenaline. In addition, it can cause changes in the levels of neurotransmitters like serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-1,3-benzodioxole-5-carboxamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It also has a relatively low toxicity compared to other psychoactive drugs. However, one limitation of using N,N-dimethyl-1,3-benzodioxole-5-carboxamide in lab experiments is that it is a designer drug and its long-term effects on the brain and body are not well understood.

Future Directions

There are a number of potential future directions for research on N,N-dimethyl-1,3-benzodioxole-5-carboxamide. One area of interest is the potential therapeutic applications of the drug. It has been suggested that N,N-dimethyl-1,3-benzodioxole-5-carboxamide could be used to treat a range of mental health conditions, including depression, anxiety, and post-traumatic stress disorder. Another area of interest is the development of new psychoactive drugs that are based on the structure of N,N-dimethyl-1,3-benzodioxole-5-carboxamide. These drugs could have similar effects to MDMA but with fewer side effects and a lower risk of addiction.

Synthesis Methods

N,N-dimethyl-1,3-benzodioxole-5-carboxamide can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with methylamine. The resulting product is then reduced using sodium borohydride to produce N,N-dimethyl-1,3-benzodioxole-5-carboxamide.

Scientific Research Applications

N,N-dimethyl-1,3-benzodioxole-5-carboxamide has been used in scientific research as a tool to study the effects of psychoactive drugs on the brain. It has been shown to have similar effects to MDMA, including increased sociability, empathy, and euphoria. N,N-dimethyl-1,3-benzodioxole-5-carboxamide has also been used to study the effects of serotonin on the brain and its role in regulating mood and behavior.